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Compound of Interest

Compound Name: 3,4-O-dimethylcedrusin

Cat. No.: B1220370 Get Quote

An In-Depth Technical Guide to 3,4-O-dimethylcedrusin

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical properties, experimental protocols, and biological

activities of 3,4-O-dimethylcedrusin.

Core Chemical Data
3,4-O-dimethylcedrusin is a naturally occurring lignan found in plant species such as Croton

lechleri (Dragon's Blood), Faramea multiflora, and the peel of Magnolia officinalis[1]. It belongs

to the dihydrobenzofuran neolignan subgroup[1].
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Identifier Value Source(s)

CAS Number 166021-14-3 [1][2][3][4][5][6]

127179-41-3 [7][8]

Molecular Formula C21H26O6 [3][4][5][7]

IUPAC Name

3-[(2S,3R)-2-(3,4-

dimethoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-

2,3-dihydro-1-benzofuran-5-

yl]propan-1-ol

[1][7]

Synonyms

3',4-O-dimethylcedrusin, 4-O-

Methyldihydrodehydrodiconifer

yl alcohol, 2-(3',4'-

dimethoxyphenyl)-2,3-dihydro-

3-hydroxymethyl-7-

methoxybenzofuran-5-propan-

1-ol

[7][8]

Type of Compound Lignans [2][5]

Physicochemical Properties
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Property Value Source(s)

Molecular Weight
374.4 g/mol [3][5][7], 374.43

g/mol [4], 374.433 g/mol [6]
[3][4][5][6][7]

Appearance Powder [5]

Purity ≥98%[2][3][5] [2][3][5]

Solubility

Soluble in DMSO[3],

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone[2].

Water solubility is estimated at

6.782 mg/L @ 25 °C[8].

[2][3][8]

Boiling Point
522.40 °C @ 760.00 mm Hg

(estimated)
[8]

Flash Point
517.00 °F TCC (269.70 °C)

(estimated)
[8]

logP (o/w) 2.460 (estimated) [8]

Experimental Protocols
Isolation from Natural Sources
3,4-O-dimethylcedrusin is a known constituent of the latex of Croton lechleri, commonly

known as Dragon's Blood[1][7][8]. Early research on the wound-healing properties of this

traditional South American remedy led to the isolation and characterization of this lignan[1][9].

The general workflow for isolating natural products like 3,4-O-dimethylcedrusin from plant

material is outlined below.
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Caption: Generalized workflow for the isolation of 3,4-O-dimethylcedrusin.
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Chemical Synthesis
The total synthesis of 3,4-O-dimethylcedrusin has been accomplished, with routes developed

for both racemic and enantiomerically pure forms[1]. A common strategy involves the oxidative

coupling of two C6-C3 phenylpropanoid units, which mimics the biosynthetic pathway of

lignans[1]. A related analog, 4-O-methylcedrusin, was synthesized from caffeic acid, utilizing a

series of protection and deprotection steps under mild conditions[1].

Spectroscopic Characterization
The structure of 3,4-O-dimethylcedrusin has been elucidated using various spectroscopic

techniques. Data for the following methods are available in the literature:

¹³C NMR[1]

¹H NMR[1]

Mass Spectrometry (MS)[1]

Infrared (IR) Spectroscopy[1]

Biological Activity and Signaling Pathways
Wound Healing Properties
In vivo studies have demonstrated that 3,4-O-dimethylcedrusin contributes to wound

healing[6][9]. Its mechanism is believed to involve the stimulation of fibroblast formation and

subsequent collagen production[2][6][9]. Fibroblasts are critical cells in wound repair,

responsible for synthesizing the extracellular matrix, including collagen, which provides

structural integrity to the healing tissue.

While 3,4-O-dimethylcedrusin shows efficacy, the crude Dragon's Blood extract is reported to

be more effective[9]. This is attributed to the presence of proanthocyanidins, which stimulate

wound contraction and form a protective crust, although they may also delay the formation of

new fibroblasts[9]. The lignan is considered a key component responsible for the regenerative

and anti-inflammatory activities of the resin[10].
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The proposed mechanism of action in wound healing is depicted in the following signaling

pathway diagram.

External Agent Cellular Response
Physiological Outcome

3,4-O-dimethylcedrusin Fibroblast StimulationActivates Collagen Synthesis Improved
Wound Healing

Contributes to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,4-O-dimethylcedrusin CAS number and chemical
data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220370#3-4-o-dimethylcedrusin-cas-number-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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